/* Extra small devices (portrait phones, less than 576px) */
@media (max-width: 575.98px) {
    html{
        font-size: 9px;
    }
}

/* Small devices (landscape phones, 576px and up) */
@media (min-width: 576px) and (max-width: 767.98px) {
    html{
        font-size: 10px;
    }
}

/* Medium devices (tablets, 768px and up) */
@media (min-width: 768px) and (max-width: 991.98px) {
    html{
        font-size: 10px;
    }
}

/*Large devices (desktops, 992px and up) */
@media (min-width: 992px) and (max-width: 1199.98px) {
    html{
        font-size: 10px;
    }
}


@media (min-width: 768px) and (max-width: 1200px) {
    .art-img {
        height: 20rem;
    }
}



/* Extra large devices (large desktops, 1200px and up) */
@media (min-width: 1200px) {
    html{
        font-size: 10px;
    }
}


@media(max-width: 991.98px) {
    .sub-main {
        margin-left: 0;
    }
    .container, .container-sm, .container-md, .container-lg, .container-xl {
        padding-left: 2rem;
        padding-right: 2rem;
    }

    .page-section-info {
        display: block;
    }
    .page-section-tools {
        /*text-align: center;*/
        margin-top: 1rem;
        margin-bottom: -5rem;
    }

    .row-lg .smo-col {
        padding-right: 1.2rem;
        padding-left: 1.2rem;
    }
    .p-item2 {
        margin-bottom: 2.4rem;
    }

    .error-body {
        text-align: center;
        margin: 3rem;
    }

}

@media(max-width: 576px) {
    .page-section{
        padding: 6rem 0;
    }
    .banner-item1 {
        margin-top: 16rem;
        font-size: 2.5rem;
    }
    .banner-item2 {
        font-size: 2.5rem;
        text-shadow: 0 0 5px #fff;

    }
    .banner-search {
        margin-top: 7rem;
        margin-bottom: 5rem;
    }
    .index-banner-inner {
        background-position: right -2rem top 6rem;
        background-repeat: no-repeat;
        background-size: 20rem;
    }
    .service-item {
        height: 28rem;
    }

    .search-input input::-webkit-input-placeholder {
        font-size: 1.1rem;
    }
    .search-input input::-moz-placeholder{
        font-size: 1.1rem;
    }
    .search-input input:-ms-input-placeholder{
        font-size: 1.1rem;
    }

    .bsub-inner {
        padding: 1.5rem;
        margin-top: 2rem;
    }

    .think-title {
        font-size: 10rem;
        line-height: 20rem;
    }

    .error-info1{
        font-size: 1.8rem;
    }

    .rights-link {
        text-align: left;
        margin-top: 1rem;
    }

}

@media(max-width: 1050px) {
    .about-page-header {
        background-size: cover;
    }
}

@media(max-width: 768px) {
    .about-item2 {
        margin-top: 3rem;
    }
    .aqimg-container {
        display: block;
        text-align: center;
    }
    .aqimg {
        margin-bottom: 3rem;
    }
    .aqimg img{
        max-width: 26rem;
    }

    .inq-body-inner {
        margin-top: -15rem;
    }

    .service-item{
        margin-bottom: 3.3rem;
    }
}

@media(max-width: 601px) {
    .sub-menu-max .dropdown-menu {
        font-size: 1.4rem;
        min-width: 100%;
    }
}